Cas no 4767-80-0 (Isothiazolo[5,4-b]pyridine)

• Product name: Isothiazolo[5,4-b]pyridine
• CAS No: 4767-80-0
• MF: C₆H₄N₂S
• MW: 136.17436
• CID: 877745
• PubChem ID: 12425926

Isothiazolo[5,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• Isothiazolo[5,4-b]pyridine
• [1,2]thiazolo[5,4-b]pyridine
• AKOS006290031
• VTIVYUBSVCXRPI-UHFFFAOYSA-N
• SCHEMBL493727
• DTXSID50497709
• 4767-80-0

• Inchi： InChI=1S/C6H4N2S/c1-2-5-4-8-9-6(5)7-3-1/h1-4H
• InChI Key： VTIVYUBSVCXRPI-UHFFFAOYSA-N
• SMILES： C1=CC2=C(N=C1)SN=C2

Computed Properties

• Exact Mass: 136.01000
• Monoisotopic Mass: 136.00951931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 54.02000
• LogP: 1.69130

Isothiazolo[5,4-b]pyridine Security Information

Isothiazolo[5,4-b]pyridine Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives